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Compound of Interest

Compound Name: N-(Benzyloxycarbonyl)-DL-alanine

Cat. No.: B554550 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of N-
(Benzyloxycarbonyl)-DL-alanine, a common reagent in peptide synthesis and other organic

chemistry applications. While classified as a non-hazardous substance, adherence to proper

disposal protocols is crucial for maintaining a safe and compliant laboratory environment.

Immediate Safety and Handling Information
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for N-(Benzyloxycarbonyl)-DL-alanine. The following table summarizes key safety

information.
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Property Information

Physical State White to off-white powder or crystalline solid.

Odor Odorless.

GHS Hazard Statements

Not classified as a hazardous substance or

mixture according to the Globally Harmonized

System (GHS) and Regulation (EC) No.

1272/2008.[1][2]

Primary Hazards

May cause mild skin and eye irritation upon

contact. Inhalation of dust may cause

respiratory tract irritation.

Incompatibilities Strong oxidizing agents.

First Aid Measures

Eye Contact: Immediately flush with plenty of

water for at least 15 minutes. Skin Contact:

Wash off with soap and plenty of water.

Inhalation: Move to fresh air. Ingestion: Rinse

mouth with water. In all cases of exposure, seek

medical attention if symptoms persist.[3][4]

Personal Protective Equipment (PPE)
When handling N-(Benzyloxycarbonyl)-DL-alanine for disposal, the following personal

protective equipment should be worn:

PPE Item Specification

Eye Protection
Safety glasses with side-shields or goggles.[1]

[2]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[1][2]

Body Protection Laboratory coat.
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Step-by-Step Disposal Procedures
The proper disposal of N-(Benzyloxycarbonyl)-DL-alanine involves a systematic approach to

ensure safety and compliance. The following workflow outlines the necessary steps from initial

waste collection to final disposal.
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Preparation

Waste Collection

Container Management

Final Disposal

Consult SDS and Institutional EHS Guidelines

Wear Appropriate PPE

Collect Solid Waste in a Labeled, Sealed Container

Segregate from Hazardous Waste

Store Waste Container in a Designated Area

Handle Empty Containers

Triple Rinse with a Suitable Solvent

Collect Rinsate as Chemical Waste

Deface Label on Empty Container

Arrange for Pickup by EHS or a Licensed Contractor

Disposal via Landfill or Incineration
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Identify the Chemical Waste
(N-(Benzyloxycarbonyl)-DL-alanine)

Consult the Safety Data Sheet (SDS)

Determine Hazard Classification
(Non-Hazardous)

Review Institutional and Local Disposal Regulations

Select Appropriate Disposal Pathway

Segregated Non-Hazardous Solid Waste

Follow Standard Operating Procedures for Collection and Labeling

Arrange for Disposal via Approved Methods
(Landfill or Incineration)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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